Cas no 158832-48-5 (3-Pyridinecarboxylic acid, 6-amino-2,3,4,5-tetrahydro-, 2-propynyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-amino-2,3,4,5-tetrahydro-, 2-propynyl ester
• CAS No: 158832-48-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1337862
• Update Time: 2024-08-17

3-Pyridinecarboxylic acid, 6-amino-2,3,4,5-tetrahydro-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-amino-2,3,4,5-tetrahydro-, 2-propynyl ester
• 3-Pyridinecarboxylic acid, 6-amino-2,3,4,5-tetrahydro-, 2-propyn-1-yl ester

• Inchi： 1S/C9H12N2O2/c1-2-5-13-9(12)7-3-4-8(10)11-6-7/h1,7H,3-6H2,(H2,10,11)
• InChI Key： XKNPVGARICROIB-UHFFFAOYSA-N
• SMILES： C1N=C(N)CCC1C(OCC#C)=O

Computed Properties

• Exact Mass: 180.08996

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 335.9±52.0 °C(Predicted)
• PSA: 64.68
• pka: 7.34±0.40(Predicted)